Cas no 1879811-39-8 (Ethanone, 1-(3-methoxyphenyl)-2-(2-propen-1-ylthio)-)

• Product Name: Ethanone, 1-(3-methoxyphenyl)-2-(2-propen-1-ylthio)-
• CAS No: 1879811-39-8
• MF: C₁₂H₁₄O₂S
• MW: 222.303362369537
• CID: 5252991
• Update Time: 2025-10-28

Ethanone, 1-(3-methoxyphenyl)-2-(2-propen-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-methoxyphenyl)-2-(2-propen-1-ylthio)-

• Inchi： 1S/C12H14O2S/c1-3-7-15-9-12(13)10-5-4-6-11(8-10)14-2/h3-6,8H,1,7,9H2,2H3
• InChI Key： BWCACFNWCPYUIJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(OC)=C1)CSCC=C

Additional information on Ethanone, 1-(3-methoxyphenyl)-2-(2-propen-1-ylthio)-

Recent Advances in the Study of Ethanone, 1-(3-methoxyphenyl)-2-(2-propen-1-ylthio)- (CAS: 1879811-39-8)

The compound Ethanone, 1-(3-methoxyphenyl)-2-(2-propen-1-ylthio)- (CAS: 1879811-39-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethanone, 1-(3-methoxyphenyl)-2-(2-propen-1-ylthio)- exhibit potent inhibitory activity against a range of protein kinases, particularly those involved in inflammatory pathways. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the structure-activity relationship (SAR) of these derivatives, identifying key modifications that enhance both potency and selectivity.

In addition to its kinase inhibitory properties, Ethanone, 1-(3-methoxyphenyl)-2-(2-propen-1-ylthio)- has shown potential as an anti-cancer agent. A preclinical study conducted by researchers at the National Cancer Institute revealed that the compound induces apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial membrane potential and the activation of caspase-dependent pathways. These findings suggest that further optimization of this compound could lead to the development of new anti-cancer therapeutics.

The synthesis of Ethanone, 1-(3-methoxyphenyl)-2-(2-propen-1-ylthio)- has also been a focus of recent research. A team at the University of Cambridge developed a novel, high-yield synthetic route that utilizes palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of the synthesis but also allows for the introduction of various functional groups, enabling the generation of a diverse library of derivatives for further biological evaluation.

Despite these promising developments, challenges remain in the clinical translation of Ethanone, 1-(3-methoxyphenyl)-2-(2-propen-1-ylthio)-. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a compelling candidate for continued investigation in the field of drug discovery.

In conclusion, Ethanone, 1-(3-methoxyphenyl)-2-(2-propen-1-ylthio)- (CAS: 1879811-39-8) represents a valuable chemical entity with significant potential in medicinal chemistry. Ongoing research efforts are expected to further elucidate its therapeutic applications and optimize its properties for clinical use. This briefing underscores the importance of continued exploration of this compound and its derivatives in the pursuit of novel pharmacological agents.